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Introduction

Sorbitan trioleate, a non-ionic surfactant, is a triester of oleic acid and anhydrides of the sugar
alcohol sorbitol.[1][2] It is widely utilized across the pharmaceutical, cosmetic, and food
industries as a water-in-oil (W/O) emulsifier, stabilizer, and dispersing agent.[2][3][4] Its
lipophilic nature, characterized by a low hydrophilic-lipophilic balance (HLB) value, makes it
particularly suitable for formulations where the oil phase is continuous. In drug development,
sorbitan trioleate is a key excipient in the formulation of topical preparations and parenteral
emulsions, and it plays a crucial role in the development of advanced drug delivery systems
such as self-emulsifying drug delivery systems (SEDDS).

This technical guide provides a comprehensive overview of the physicochemical properties of
sorbitan trioleate, with a particular focus on the influence of temperature. Understanding
these properties is critical for formulation scientists and researchers to predict and control the
stability, performance, and bioavailability of their formulations.

General Physicochemical Properties

Sorbitan trioleate is a viscous, oily liquid at room temperature, with a color ranging from pale
yellow to amber. It is practically insoluble in water and ethanol but soluble in mineral and
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vegetable oils.

Property Value References
Synonyms Span® 85, Arlacel 85
CAS Number 26266-58-0
Molecular Formula C60H10808
Molecular Weight 957.49 g/mol
Pale yellow to amber viscous,
Appearance T
oily liquid
HLB Value ~1.8
- Insoluble in water; Soluble in
Solubility ) )
mineral and vegetable oils
Melting Point Approximately -23 °C
Flash Point > 230 °F (> 110 °C)
Store in a cool, dry place in
Storage tightly sealed containers, away

from heat and light.

Temperature-Dependent Physicochemical

Properties

While extensive temperature-dependent data for pure sorbitan trioleate is not readily

available in the public domain, the following sections summarize the known values at specific

temperatures and discuss the expected trends based on the behavior of similar non-ionic

surfactants.

Viscosity

Viscosity is a critical parameter for the formulation of emulsions, as it affects droplet

coalescence and creaming. The viscosity of sorbitan trioleate, like most liquids, is expected to

decrease with an increase in temperature.
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Approximate Viscosity
Temperature (°C) References

(cps)

25 210

Note: The viscosity of sorbitan trioleate can be influenced by the presence of impurities and
its specific composition.

Density

The density of sorbitan trioleate also varies with temperature, generally decreasing as the
temperature rises.

Temperature (°C) Density (g/mL) References
20 0.94
25 0.956

Surface Tension

Sorbitan trioleate is a surfactant and thus significantly reduces the surface tension of oils and
the interfacial tension between oil and water phases. The surface tension of surfactant
solutions generally decreases with increasing temperature.

Quantitative data for the surface tension of pure sorbitan trioleate at different temperatures is
not readily available in published literature.

Thermal Stability

Thermal analysis techniques such as Thermogravimetric Analysis (TGA) and Differential
Scanning Calorimetry (DSC) are used to evaluate the thermal stability of substances. TGA
measures the change in mass of a sample as a function of temperature, indicating the onset of
thermal degradation. DSC measures the heat flow into or out of a sample as it is heated or
cooled, revealing thermal transitions such as melting and crystallization.
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Specific TGA and DSC thermograms for sorbitan trioleate are not widely published. However,
the flash point of >110°C suggests a reasonable degree of thermal stability for many
pharmaceutical and industrial applications.

Experimental Protocols

The following sections provide detailed methodologies for the determination of key
physicochemical properties of sorbitan trioleate.

Viscosity Measurement

The viscosity of viscous liquids like sorbitan trioleate can be determined using a rotational
viscometer.

Apparatus:

¢ Rotational viscometer with a set of spindles

o Temperature-controlled water bath or sample chamber
» Beaker or appropriate sample container

Procedure:

e Instrument Setup: Calibrate the viscometer according to the manufacturer's instructions.
Select a spindle and rotational speed appropriate for the expected viscosity of sorbitan
trioleate.

o Sample Preparation: Place a sufficient volume of sorbitan trioleate in a beaker to ensure
the spindle is immersed to the specified mark.

o Temperature Equilibration: Place the beaker in the temperature-controlled bath and allow the
sample to reach the desired temperature. Monitor the temperature with a calibrated
thermometer.

o Measurement: Immerse the selected spindle into the sample, ensuring there are no air
bubbles trapped on the spindle surface. Start the viscometer at the chosen speed and allow
the reading to stabilize.
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o Data Recording: Record the viscosity reading in centipoise (cP) or milliPascal-seconds
(mPa-s).

» Repeatability: Repeat the measurement at different rotational speeds to assess for any
shear-thinning or shear-thickening behavior.

o Temperature Variation: Repeat the entire procedure at different temperatures to determine
the viscosity-temperature profile.

Density Measurement

The density of viscous liquids can be accurately measured using a pycnometer or a digital
density meter.

Apparatus:

Pycnometer (e.g., Bingham pycnometer) of a known volume

Analytical balance

Temperature-controlled water bath

Thermometer

Procedure:

e Pycnometer Calibration: Clean and dry the pycnometer thoroughly. Determine and record its
empty weight. Fill the pycnometer with a reference liquid of known density (e.g., distilled
water) at a specific temperature, and weigh it to determine the exact volume of the
pycnometer.

o Sample Preparation: Ensure the sorbitan trioleate sample is free of air bubbles.

o Measurement: Fill the calibrated pycnometer with the sorbitan trioleate sample. Place the
filled pycnometer in the temperature-controlled water bath until the desired temperature is
reached and the liquid level is stable.
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» Weighing: Remove the pycnometer from the bath, carefully wipe it dry, and weigh it on the
analytical balance.

 Calculation: Calculate the density of the sorbitan trioleate using the formula: Density =
(Mass of sorbitan trioleate) / (Volume of pycnometer)

o Temperature Variation: Repeat the measurements at various temperatures to obtain the
density as a function of temperature.

Surface Tension Measurement (Du Nolly Ring Method)

The Du Noly ring method is a classic technique for measuring the surface and interfacial
tension of liquids.

Apparatus:

o Tensiometer with a platinum-iridium Du Nouy ring
o Sample vessel (e.g., a watch glass or beaker)

o Temperature control unit

Procedure:

e Ring Cleaning: Thoroughly clean the platinum-iridium ring by rinsing with a suitable solvent
(e.g., ethanol or acetone) and then flaming it to red heat in a gas flame to remove any
organic residues. Allow the ring to cool completely.

 Instrument Calibration: Calibrate the tensiometer according to the manufacturer's guidelines,
often using a certified weight.

o Sample Preparation: Place the sorbitan trioleate solution in the sample vessel. For
interfacial tension measurements, the second liquid phase is carefully layered on top.

¢ Measurement:

o Immerse the ring into the liquid.
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o Slowly raise the ring towards the surface.
o As the ring passes through the interface, a liquid lamella is formed.

o The force required to pull the ring through the interface is measured. The maximum force
just before the lamella breaks is recorded.

o Calculation: The surface tension is calculated from the maximum force, the circumference of
the ring, and a correction factor that accounts for the shape of the meniscus. Modern
tensiometers often perform this calculation automatically.

o Temperature Control: For temperature-dependent measurements, the sample vessel should
be placed in a jacketed container connected to a circulating water bath to maintain the
desired temperature.

Application in Drug Delivery: Self-Emulsifying Drug
Delivery Systems (SEDDS)

Sorbitan trioleate is a valuable excipient in the formulation of SEDDS, which are isotropic
mixtures of oils, surfactants, and co-surfactants that spontaneously form fine oil-in-water
emulsions upon gentle agitation in an agueous medium, such as the gastrointestinal fluids.
These systems are designed to improve the oral bioavailability of poorly water-soluble drugs.

Experimental Workflow for SEDDS Formulation and
Characterization

The following diagram illustrates a typical experimental workflow for the development and
evaluation of a sorbitan trioleate-based SEDDS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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